Cas no 1261764-90-2 (3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261764-90-2
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4996626
• Update Time: 2025-06-13

3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-9-6-7-10(8-12(9)15)11-4-2-3-5-13(11)19-14(16,17)18/h2-8H,1H3
• InChI Key： CUCUMJANATVRTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl

Professional Introduction to 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261764-90-2)

3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl, with the chemical identifier CAS No. 1261764-90-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration that makes it a valuable candidate for various synthetic applications. The presence of both chloro and trifluoromethoxy substituents on the aromatic ring system imparts distinct electronic and steric properties, which are highly relevant in the design of novel molecular entities.

The compound's structure, characterized by a biphenyl core with specific functional groups, positions it as a key intermediate in the synthesis of more complex molecules. In particular, the 3-chloro and 4-methyl substituents contribute to its reactivity, making it amenable to further functionalization through various organic reactions. The 2'-(trifluoromethoxy) moiety adds an additional layer of complexity, influencing both the compound's solubility and its interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of biphenyl derivatives in drug discovery. The structural motif of biphenyls is frequently encountered in approved drugs due to their ability to engage with biological receptors in a highly specific manner. The introduction of electron-withdrawing groups such as chlorine and fluorine substituents enhances the compound's binding affinity and metabolic stability, which are critical factors in pharmaceutical development.

In the context of agrochemical research, 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl has shown promise as a precursor for developing novel pesticides and herbicides. The unique combination of substituents on the biphenyl ring allows for fine-tuning of physicochemical properties, enabling the design of compounds with improved efficacy and selectivity. This has been particularly relevant in addressing emerging challenges in crop protection, where the development of environmentally sustainable solutions is paramount.

The synthesis of 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of industrial applications.

Electrochemical methods have also gained attention as a viable alternative for synthesizing complex organic molecules like 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl. Electrochemical synthesis offers several advantages, including milder reaction conditions, reduced waste generation, and improved atom economy. These benefits align well with the growing emphasis on green chemistry principles in industrial processes.

The pharmacological potential of 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl has been explored through computational modeling and experimental studies. Virtual screening techniques have been utilized to identify potential binding interactions with biological targets, providing insights into its mechanism of action. Preliminary experimental data suggest that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a promising lead for further development.

In conclusion, 3-Chloro-4-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261764-90-2) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing global challenges in health and agriculture.